N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C17H13N3O3S2/c21-16(11-3-4-13-14(8-11)20-25-19-13)18-10-17(22,12-5-6-23-9-12)15-2-1-7-24-15/h1-9,22H,10H2,(H,18,21)
• InChI Key: UNRYRVINXAXVNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CNC(=O)C2=CC3=NSN=C3C=C2)(C4=COC=C4)O
• Molecular Formula: C17H13N3O3S2
• Molecular Weight: 371.4 g/mol

Description

N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C17H13N3O3S2 and its molecular weight is 371.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Research on similar compounds shows a focus on the synthesis and chemical reactivity of furan and thiophene derivatives. Studies such as the synthesis of 2-(furan-2-yl)benzo[e][1,3]benzothiazole and its electrophilic substitution reactions highlight the versatility and reactivity of furan and thiophene in forming complex heterocyclic structures. These processes involve various steps including coupling, oxidation, and reaction with electrophiles, demonstrating the compound's utility in organic synthesis and chemical research (Aleksandrov & El’chaninov, 2017).

Biological Activities

The synthesis and study of furan and thiophene derivatives also extend to examining their biological activities. Research on compounds like 3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives shows interest in their antibacterial and antifungal properties, underscoring the potential for these compounds in developing new antimicrobial agents. This work involves characterizing compounds through spectroscopic methods and testing their biological activities against various bacteria and fungi, indicating a promising area of research for related compounds including N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide (Patel, Patel, & Shah, 2015).

Potential Anticancer Activities

Another significant area of application is in the exploration of anticancer activities. For example, the synthesis and cytotoxic evaluation of benzo[d]thiazole-2-carboxamide derivatives as potential EGFR inhibitors demonstrate the ongoing efforts to discover novel anticancer agents. These compounds, designed through virtual screening and evaluated against several cancer cell lines, show how derivatives of thiophene and similar structures can contribute to cancer research, offering a foundation for further investigation into related compounds' therapeutic potential (Zhang et al., 2017).